Cas no 854824-69-4 (2-(4-methoxy-3-methylphenyl)propan-2-ol)

• Product Name: 2-(4-methoxy-3-methylphenyl)propan-2-ol
• CAS No: 854824-69-4
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD19347642
• CID: 5225024
• PubChem ID: 20723729
• Update Time: 2026-03-07

2-(4-methoxy-3-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-3-methylphenyl)propan-2-ol

• MDL： MFCD19347642
• Inchi： 1S/C11H16O2/c1-8-7-9(11(2,3)12)5-6-10(8)13-4/h5-7,12H,1-4H3
• InChI Key： PCKIEXRFFKXMKZ-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(OC)C(C)=C1)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on 2-(4-methoxy-3-methylphenyl)propan-2-ol

Recent Advances in the Study of 2-(4-methoxy-3-methylphenyl)propan-2-ol (CAS: 854824-69-4)

2-(4-methoxy-3-methylphenyl)propan-2-ol (CAS: 854824-69-4) is a chemical compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural properties, has been the subject of various studies aimed at exploring its synthesis, biological activity, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 2-(4-methoxy-3-methylphenyl)propan-2-ol, with particular emphasis on improving yield and purity. Advanced synthetic techniques, including catalytic asymmetric synthesis and green chemistry approaches, have been employed to achieve these goals. Researchers have reported successful synthesis routes that minimize by-products and enhance the scalability of production, making the compound more accessible for further pharmacological evaluation.

In terms of biological activity, preliminary investigations have revealed that 2-(4-methoxy-3-methylphenyl)propan-2-ol exhibits promising pharmacological properties. In vitro studies have demonstrated its potential as an anti-inflammatory and analgesic agent, with mechanisms of action involving the modulation of key signaling pathways. Additionally, its structural similarity to known bioactive molecules suggests possible applications in the treatment of neurological disorders, although further in vivo studies are required to confirm these findings.

The compound's pharmacokinetic profile has also been a focal point of recent research. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties, providing valuable insights into its bioavailability and potential side effects. These findings are crucial for the development of formulations that optimize therapeutic efficacy while minimizing adverse effects.

Looking ahead, the potential applications of 2-(4-methoxy-3-methylphenyl)propan-2-ol extend beyond its immediate pharmacological uses. Its chemical properties make it a candidate for use as an intermediate in the synthesis of more complex molecules, further broadening its relevance in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these research findings into clinical applications.

In conclusion, the ongoing research on 2-(4-methoxy-3-methylphenyl)propan-2-ol (CAS: 854824-69-4) underscores its potential as a valuable compound in the fields of chemical biology and medicinal chemistry. Continued exploration of its synthesis, biological activity, and therapeutic applications will likely yield further advancements, contributing to the development of novel treatments and chemical innovations.